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This technical support center provides troubleshooting guidance and frequently asked

questions for researchers, scientists, and drug development professionals using the TRITA
KTH database, which is accessed through the DiVA (Digitala Vetenskapliga Arkivet) portal.

Frequently Asked Questions (FAQs)
Q1: I'm searching for a publication with a TRITA number, but I can't find it. What should I do?

A1: Publications from the TRITA series at KTH are registered and published in the DiVA

database.[1][2][3] If you are having trouble finding a publication, ensure you are searching

within the KTH DiVA portal. Try searching for the publication using other details such as the

title, author, or keywords, as the TRITA number may not be the primary searchable field in all

instances. If you still cannot locate the publication, it's possible it has not yet been registered or

there is an error in the record. In such cases, contacting the KTH Library for assistance is

recommended.

Q2: My search is returning too many irrelevant results. How can I narrow it down?

A2: To refine your search and get more relevant results, you should use the advanced search

features of the DiVA portal. You can narrow your search by:

Using Phrase Searching: Enclose your search terms in quotation marks (" ") to search for an

exact phrase.
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Using the AND Operator: Combine keywords with "AND" to ensure that all specified terms

are present in the search results.

Filtering by Field: Use the advanced search to look for your terms within specific fields like

"Title," "Author," or "Abstract."

Excluding Terms: Use the "NOT" operator to exclude publications containing certain

keywords.

Q3: I am not getting enough results for my research topic. How can I broaden my search?

A3: If your search is yielding too few results, you can expand it by:

Using the OR Operator: Combine synonyms or related keywords with "OR" to retrieve

publications that contain any of the specified terms.

Using Truncation: Use an asterisk () at the end of a root word to find all variations of that

word. For example, "tox" will find "toxic," "toxicity," and "toxicology."

Searching in Broader Categories: In the advanced search, you can search within broader

subject categories or organizational units.

Q4: Can I search for publications from a specific school or department at KTH?

A4: Yes, the advanced search in DiVA allows you to filter your search by organization. You can

browse and select the specific school or department to limit the results to publications from that

unit.

Q5: I found an error in the information for one of my publications in DiVA. How can I correct it?

A5: If you find incorrect information in a publication record where you are listed as an author,

you can log in to the DiVA portal with your KTH account to edit the record.[1] If you do not have

editing rights, you should contact the KTH Library for assistance with correcting the information.

Troubleshooting Guides
This section provides solutions to common problems you might encounter while searching the

TRITA KTH (DiVA) database.
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Problem: "No Results Found" for a Known Publication
Possible Cause Troubleshooting Steps

Spelling Error or Incorrect Search Term

1. Double-check the spelling of your keywords,

author names, and title. 2. Try searching with

fewer or broader keywords.

Incorrect Search Field

1. Ensure you are not overly restricting your

search to a specific field where the term may not

appear (e.g., searching for a keyword in the

"Author" field). 2. Use the "All fields" option for a

more comprehensive search.

Publication Not Yet Indexed

1. There can be a delay between a publication's

release and its appearance in the database.

Check back after a few days. 2. For very recent

publications, consider contacting the author or

the KTH Library directly.

Using Incorrect Syntax

1. Review the search tips and ensure you are

using operators like AND, OR, and quotation

marks correctly. 2. Avoid using complex search

strings initially; start with a simple search and

gradually add filters.

Problem: Search is Very Slow or Times Out
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Possible Cause Troubleshooting Steps

Overly Broad Search Terms

1. Using very common words or a broad

truncation (e.g., "a*") can lead to an excessively

large number of results, slowing down the

search. 2. Make your search terms more

specific.

Complex Boolean Logic

1. A very long and complex search query with

multiple operators can be slow to process. 2.

Break down your search into smaller, more

manageable queries.

Temporary Server Issues

1. The DiVA portal may occasionally experience

technical difficulties. 2. Try your search again

after some time. Check the KTH Library website

for any announcements about downtime.

Experimental Protocols & Methodologies
When searching for experimental protocols within the TRITA KTH database, it is most effective

to use keywords related to the specific techniques, materials, or methods you are interested in.

The full text of theses and reports often contains detailed methodology sections.

Example Search Strategy for a Protocol:

Go to the Advanced Search in the KTH DiVA portal.

In the search box, enter keywords related to the methodology, for example: "mass

spectrometry" AND "protein quantification".

To narrow the results to more detailed documents, you can select "Doctoral thesis" or

"Licentiate thesis" from the "Publication type" dropdown menu.

Further refine your search by adding keywords related to your specific area of research,

such as the name of a specific protein or pathway.

Visualizations
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Troubleshooting Workflow for a Database Search
Caption: A flowchart illustrating the troubleshooting steps for a database search in DiVA.

Logical Relationships in Advanced Search

AND Operator (Narrows Search) OR Operator (Broadens Search) NOT Operator (Excludes Terms)

Keyword A

Results contain BOTH A and B
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Click to download full resolution via product page

Caption: Diagram showing the logical relationships of Boolean operators in an advanced

search.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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